(S)-Bendroflumethiazide

Description

(S)-Bendroflumethiazide is an enantiomer of bendroflumethiazide . Bendroflumethiazide is a thiazide diuretic employed to manage hypertension and edema, as well as to suppress lactation . It facilitates the removal of excess water from the body by increasing the frequency of urination and widening blood vessels .

Bendroflumethiazide, also known as bendrofluazide, is used in treating hypertension, edema, and certain urinary tract disorders . It is absorbed relatively quickly following oral administration and exhibits a protein binding rate of 96% . The half-life of bendroflumethiazide is approximately 8.5 hours .

Chemically, bendroflumethiazide is a sulfonamide derivative of benzothiadiazine . Its IUPAC name is 3-benzyl-1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-7-sulfonamide . Hydrochlorothiazide is another thiazide diuretic with similar actions and uses .

• CAS No.: 1245935-40-3
• Product Name: (S)-Bendroflumethiazide
• Molecular Formula: C15H14F3N3O4S2
• Molecular Weight: 421.4 g/mol
• IUPAC Name: (3S)-3-benzyl-1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-7-sulfonamide
• Standard InChI: InChI=1S/C15H14F3N3O4S2/c16-15(17,18)10-7-11-13(8-12(10)26(19,22)23)27(24,25)21-14(20-11)6-9-4-2-1-3-5-9/h1-5,7-8,14,20-21H,6H2,(H2,19,22,23)/t14-/m0/s1
• Standard InChIKey: HDWIHXWEUNVBIY-AWEZNQCLSA-N
• SMILES: C1=CC=C(C=C1)CC2NC3=C(C=C(C(=C3)C(F)(F)F)S(=O)(=O)N)S(=O)(=O)N2
• Canonical SMILES: C1=CC=C(C=C1)CC2NC3=C(C=C(C(=C3)C(F)(F)F)S(=O)(=O)N)S(=O)(=O)N2
• Purity: > 95%
• Synonyms: (3S)-3,4-Dihydro-3-(phenylmethyl)-6-(trifluoromethyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-Dioxide
• PubChem Compound: 6604206
• Last Modified: Apr 15 2024